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Compound of Interest

Compound Name: S0456

Cat. No.: B15139799 Get Quote

Disclaimer: The identifier "S0456" is not a standardized chemical name. This guide is based on

the assumption that "S0456" refers to the amino acid L-Serine (CAS No. 56-45-1), as indicated

by several chemical supplier safety data sheets where similar codes are used as product

identifiers. It is crucial to confirm the identity of your specific substance and consult its official

Safety Data Sheet (SDS) before handling.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Serine.

I. Personal Protective Equipment (PPE)
While L-Serine is generally considered non-hazardous, adherence to standard laboratory

safety practices is essential to minimize any potential risks.[1] The following PPE is

recommended:

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles should

be worn to protect against dust particles.[2][3][4]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber gloves.[2][5]

Gloves should be inspected before use and disposed of properly after handling the

substance.[5]

Skin and Body Protection: A standard laboratory coat is recommended to prevent skin

contact.[4] In cases of potential repeated or prolonged contact, additional protective clothing
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may be necessary.[3]

Respiratory Protection: If dust is generated during handling, a NIOSH-approved N95 or P1

particulate respirator is recommended.[2][5]

II. Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of L-Serine and

ensuring a safe laboratory environment.

Handling:

Avoid generating dust.

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling the substance.[6]

Avoid contact with eyes, skin, and clothing.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3][7]

Keep the container tightly closed to protect from moisture and light.[3][7]

Store away from strong oxidizing agents.[1][3]

III. Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed:

Spill Response:

For non-emergency personnel, avoid inhaling any dust and evacuate the immediate area if

necessary.

Wear appropriate PPE as outlined in Section I.
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Carefully sweep up the spilled solid material, avoiding dust generation, and place it into a

suitable, sealed container for disposal.[1][3]

Clean the spill area thoroughly with water.[1]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Leave the chemical in its original container and do not mix it with other waste.

Handle uncleaned containers as you would the product itself.

IV. First Aid Measures
In case of exposure, follow these first aid guidelines:

Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water.[2]

Eye Contact: Immediately rinse the eyes with plenty of water for several minutes. If present,

remove contact lenses and continue rinsing.[1]

Ingestion: Rinse the mouth with water. If the person feels unwell, call a poison center or

doctor.[1]
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Property Value Source

CAS Number 56-45-1 [2]

Molecular Formula C₃H₇NO₃ [1]

Molecular Weight 105.09 g/mol [1]

Melting Point Approximately 228 °C [1][3]

Appearance White crystalline powder [1][3][4]

Odor Odorless [1][3][7]

Solubility in Water 250 - 260 g/L [3]

pH
5.2 - 6.2 (in a 10g/100mL

solution)
[3]

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of S0456 (L-Serine)
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Caption: A flowchart outlining the key steps for the safe handling, cleanup, and disposal of L-

Serine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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